Cas no 1468-33-3 (Decanedioic acid, 5-oxo-)

• Product Name: Decanedioic acid, 5-oxo-
• CAS No: 1468-33-3
• MF: C₁₀H₁₆O₅
• MW: 216.231043815613
• CID: 2778206
• PubChem ID: 10608739
• Update Time: 2025-04-21

Decanedioic acid, 5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1468-33-3
• Decanedioic acid, 5-oxo-
• 5-oxo-decanedioic acid
• DTXSID30442439

• Inchi： 1S/C10H16O5/c11-8(5-3-7-10(14)15)4-1-2-6-9(12)13/h1-7H2,(H,12,13)(H,14,15)
• InChI Key： UBRNODGTAQTKQF-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)CCCCC(=O)O

Computed Properties

• Exact Mass: 216.09977361Da
• Monoisotopic Mass: 216.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 91.7Ų